Cas no 2137492-16-9 (5,6-dihydro-4H-spirofuro2,3-cpyridine-7,3'-1lambda6thiane-1',1'-dione)

• Product Name: 5,6-dihydro-4H-spirofuro2,3-cpyridine-7,3'-1lambda6thiane-1',1'-dione
• CAS No: 2137492-16-9
• MF: C₁₁H₁₅NO₃S
• MW: 241.306701898575
• CID: 6573834
• PubChem ID: 165478262
• Update Time: 2025-10-20

5,6-dihydro-4H-spirofuro2,3-cpyridine-7,3'-1lambda6thiane-1',1'-dione Chemical and Physical Properties

Names and Identifiers

• 5,6-dihydro-4H-spirofuro2,3-cpyridine-7,3'-1lambda6thiane-1',1'-dione
• 5,6-dihydro-4H-spiro[furo[2,3-c]pyridine-7,3'-[1lambda6]thiane]-1',1'-dione
• 2137492-16-9
• EN300-1076803

• Inchi： 1S/C11H15NO3S/c13-16(14)7-1-4-11(8-16)10-9(2-5-12-11)3-6-15-10/h3,6,12H,1-2,4-5,7-8H2
• InChI Key： GTQXRBKSQOFVOF-UHFFFAOYSA-N
• SMILES： S1(CCCC2(C3=C(C=CO3)CCN2)C1)(=O)=O

Computed Properties

• Exact Mass: 241.07726451g/mol
• Monoisotopic Mass: 241.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 67.7Ų

Additional information on 5,6-dihydro-4H-spirofuro2,3-cpyridine-7,3'-1lambda6thiane-1',1'-dione

Introduction to 5,6-dihydro-4H-spirofuro[2,3-c]pyridine-7,3'-1λ⁶thiane-1',1'-dione (CAS No. 2137492-16-9)

5,6-dihydro-4H-spirofuro[2,3-c]pyridine-7,3'-1λ⁶thiane-1',1'-dione, a compound with the CAS number 2137492-16-9, is a novel and structurally complex organic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of spiro compounds, which are characterized by a central spiro atom connecting two rings. The unique structural features of this molecule make it a promising candidate for various therapeutic applications.

The chemical structure of 5,6-dihydro-4H-spirofuro[2,3-c]pyridine-7,3'-1λ⁶thiane-1',1'-dione consists of a spirofuranopyridine ring system fused with a thiane ring. The presence of the thiane ring, which is a sulfur-containing heterocycle, imparts unique chemical and biological properties to the molecule. The spirofuranopyridine moiety is known for its potential in modulating various biological processes, including enzyme inhibition and receptor binding.

In the context of medicinal chemistry, 5,6-dihydro-4H-spirofuro[2,3-c]pyridine-7,3'-1λ⁶thiane-1',1'-dione has been investigated for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to interact with specific protein targets involved in various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes implicated in cancer progression and other proliferative disorders.

Beyond its enzymatic inhibition properties, 5,6-dihydro-4H-spirofuro[2,3-c]pyridine-7,3'-1λ⁶thiane-1',1'-dione has also been explored for its anti-inflammatory and antioxidant activities. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines and reactive oxygen species (ROS), making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

The pharmacokinetic properties of 5,6-dihydro-4H-spirofuro[2,3-c]pyridine-7,3'-1λ⁶thiane-1',1'-dione have also been studied to evaluate its suitability as a therapeutic agent. Preliminary data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life in animal models, which are crucial factors for drug development.

In addition to its therapeutic potential, 5,6-dihydro-4H-spirofuro[2,3-c]pyridine-7,3'-1λ⁶thiane-1',1'-dione has been synthesized using various methods to optimize its production process. One notable synthetic route involves the use of palladium-catalyzed cross-coupling reactions followed by cyclization steps to form the spirofuranopyridine core. This approach not only improves the yield but also enhances the purity of the final product.

The structural complexity of 5,6-dihydro-4H-spirofuro[2,3-c]pyridine-7,3'-1λ⁶thiane-1',1'-dione also makes it an interesting subject for computational studies. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its conformational behavior and electronic properties. These studies have helped in understanding how the molecule interacts with biological targets at the molecular level.

In conclusion, 5,6-dihydro-4H-spirofuro[2,3-c]pyridine-7,3'-1λ⁶thiane-1',1'-dione (CAS No. 2137492-16-9) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.